6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide

• IUPAC Name: 6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C12H11FN4O/c1-7-2-3-8(6-9(7)13)15-12(18)10-4-5-11(14)17-16-10/h2-6H,1H3,(H2,14,17)(H,15,18)
• InChI Key: FCFOMXRBCZEYPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=NN=C(C=C2)N)F
• Molecular Formula: C12H11FN4O
• Molecular Weight: 246.24 g/mol

Description

6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in drug development. This compound has been synthesized using various methods and has shown promising results in preclinical studies.

Mechanism of Action

The mechanism of action of 6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide involves the inhibition of specific enzymes and receptors. This compound has been shown to inhibit the activity of kinases, which play a crucial role in cell signaling pathways. It has also been shown to inhibit the activity of certain receptors, which are involved in the regulation of inflammation and immune response.
Biochemical and Physiological Effects:
6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide has been shown to have various biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells and reduce inflammation. It has also been shown to have neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide in lab experiments include its potential as a drug candidate and its ability to inhibit specific enzymes and receptors. However, there are also limitations to using this compound in lab experiments, including its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide. One direction is to further investigate its potential as a drug candidate for the treatment of cancer, inflammation, and other diseases. Another direction is to study its mechanism of action in more detail to better understand its effects on specific enzymes and receptors. Additionally, further studies are needed to determine its safety and efficacy in humans.

Synthesis Methods

The synthesis of 6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide can be achieved using various methods. One such method involves the reaction of 3-fluoro-4-methylbenzoic acid with hydrazine hydrate to form 3-fluoro-4-methylbenzohydrazide. This compound is then reacted with pyridine-3-carboxylic acid to form the desired product. Other methods involve the use of different starting materials and reagents to achieve the synthesis of this compound.

Scientific Research Applications

6-amino-N-(3-fluoro-4-methylphenyl)pyridazine-3-carboxamide has been extensively studied for its potential applications in drug development. This compound has shown promising results in preclinical studies as an inhibitor of various enzymes and receptors. It has been studied for its potential use in the treatment of cancer, inflammation, and other diseases.